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Compound of Interest

Compound Name: 2-Amino-5-bromoisonicotinonitrile

Cat. No.: B582082

An In-depth Technical Guide to 2-Amino-5-bromo-nicotinonitrile

Executive Summary: This technical guide provides a comprehensive overview of 2-Amino-5-
bromo-nicotinonitrile, a versatile heterocyclic building block with significant applications in
medicinal chemistry and materials science. While the initial inquiry specified the isomer 2-
Amino-5-bromoisonicotinonitrile (CAS 944401-72-3), this document focuses on the more
extensively documented and utilized isomer, 2-Amino-5-bromo-nicotinonitrile (CAS 709652-82-
4), for which a wealth of technical data, including synthetic protocols and application notes, is
available. This guide is intended for researchers, chemists, and professionals in the field of
drug discovery and development, offering detailed information on its chemical properties,
synthesis, safety and handling, and its role as a key intermediate in the synthesis of bioactive
molecules.

Chemical Identity and Properties

2-Amino-5-bromo-nicotinonitrile, also known as 2-amino-5-bromopyridine-3-carbonitrile, is a
substituted pyridine derivative.[1] The presence of an amino group, a bromo substituent, and a
nitrile function on the pyridine ring makes it a highly reactive and versatile intermediate for
further chemical modifications.

Table 1. Physicochemical Properties of 2-Amino-5-bromo-nicotinonitrile
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Property Value Source
CAS Number 709652-82-4 [1][2]
Molecular Formula C6H4BrN3 [1][3]
Molecular Weight 198.02 g/mol [1112][3]
Appearance Soil yellow to light brown solid [1114]
Purity > 98% (HPLC) [1]

Boiling Point (Predicted)

286.1+40.0 °C

[4]

Density (Predicted)

1.80+0.1 g/cm3

[4]

pKa (Predicted)

0.84+0.49

[4]

Storage Temperature

0-8 °C, Keep in dark place,

Inert atmosphere

[1]14]

InChl Key

UJKZMLZIIGCMI-
UHFFFAOYSA-N

[2](5]

SMILES

Nclncc(Br)cclC#N

[2](5]

Synthesis Protocol

A general and efficient procedure for the synthesis of 2-Amino-5-bromo-nicotinonitrile involves

the bromination of 2-amino-3-cyanopyridine.[4]

Experimental Protocol: Synthesis of 2-Amino-5-bromo-nicotinonitrile

e Reactants:

o

[¢]

[¢]

Bromine (1.1 eq)

o

Sodium carbonate (1.0 eq)

Acetic acid (solvent)

2-Amino-3-cyanopyridine (1.0 eq)
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e Procedure:

o

Dissolve 2-amino-3-cyanopyridine (0.56 g, 4.6 mmol) in 10 mL of acetic acid.
o Add sodium carbonate (1.0 equivalent) to the solution.

o Slowly add bromine (1.1 equivalents) to the reaction mixture.

o Stir the reaction mixture at room temperature for 30 minutes.

o An orange precipitate will form during the reaction.

o Filter the precipitate to obtain the target compound in quantitative yield.

o The product can be used in subsequent reactions without further purification.[4]
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Synthesis Workflow of 2-Amino-5-bromo-nicotinonitrile
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Caption: Synthesis workflow for 2-Amino-5-bromo-nicotinonitrile.
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Applications in Research and Development

2-Amino-5-bromo-nicotinonitrile serves as a crucial intermediate in various fields, primarily in
the synthesis of pharmaceuticals and agrochemicals.[1] Its trifunctional nature allows for
diverse chemical transformations, making it a valuable scaffold in drug discovery.

» Pharmaceutical Synthesis: This compound is an important intermediate in the synthesis of
various pharmaceutical agents, particularly those targeting neurological disorders.[1] The
bromine atom can be readily displaced or used in cross-coupling reactions to introduce
molecular diversity.

o Agrochemical Development: It is utilized in the formulation of more effective and
environmentally friendly pesticides and herbicides.[1]

o Material Science: The compound is explored in the development of new polymers with
enhanced properties for industrial applications.[1]

o Organic Synthesis: As a versatile building block, it enables chemists to construct complex
molecules with greater efficiency.[1]

Role as a Versatile Chemical Intermediate
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Caption: Applications of 2-Amino-5-bromo-nicotinonitrile.

Safety and Handling

2-Amino-5-bromo-nicotinonitrile is classified as a hazardous substance and requires careful
handling in a laboratory setting.[2][4][5]

Table 2: Hazard Identification and Safety Precautions

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/ade000394
https://m.chemicalbook.com/ProductChemicalPropertiesCB2839316_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/ade000394
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Category

Information

Source

Signal Word

Danger

[2][5]

Hazard Statements

H301 (Toxic if swallowed),
H315 (Causes skin irritation),
H318 (Causes serious eye
damage), H335 (May cause

respiratory irritation)

[2][5]

Precautionary Statements

P261 (Avoid breathing
dust/fume/gas/mist/vapors/spr
ay), P280 (Wear protective
gloves/protective clothing/eye
protection/face protection),
P301 + P310 (IF
SWALLOWED: Immediately
call a POISON CENTER or
doctor/physician), P305 +
P351 + P338 (IF IN EYES:
Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing)

[2][5]

Hazard Classifications

Acute Toxicity 3 (Oral), Eye
Damage 1, Skin Irritation 2,
Specific Target Organ Toxicity -

Single Exposure 3

[2](5]

Storage Class

6.1C - Combustible, acute
toxic Cat. 3 / toxic compounds
or compounds which cause

chronic effects

[2][5]

Personal Protective Equipment

Use personal protective
equipment as required. Safety
glasses, gloves, and a lab coat
are recommended. Handle in a

well-ventilated area.

[6]7]
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Inhalation: Remove to fresh
air. Skin Contact: Wash off
immediately with soap and
plenty of water. Eye Contact:
First Aid Measures Rinse cautiously with water for  [6][7]
several minutes. Ingestion:
Rinse mouth. Call a physician
or poison control center

immediately.

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety guide. Always consult the official Safety Data Sheet (SDS) before
handling this chemical and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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